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Compound of Interest

Compound Name: Orlandin

Cat. No.: B1237627

Initial investigations into the potential application of Orlandin for enhancing crop yield and
quality have revealed that this fungal metabolite is, in fact, primarily recognized for its plant
growth-inhibiting properties. Extensive searches of scientific literature have not yielded any
evidence to support its use as a crop enhancer. Therefore, the creation of detailed application
notes and protocols for this purpose is not scientifically viable.

Orlandin is a nontoxic fungal metabolite isolated from Aspergillus niger.[1] The initial and most
prominent research on this compound, published in the Journal of Agricultural and Food
Chemistry, explicitly describes Orlandin as having "plant growth inhibiting properties.”[1] This
foundational study demonstrated that Orlandin negatively affects the growth of wheat
(Triticum).[1]

Subsequent searches for a dose-dependent stimulatory effect, a phenomenon known as
hormesis where low doses of a substance can have a beneficial effect, have not produced any
studies specific to Orlandin. While the concept of hormesis is recognized in plant biology for
various compounds, there is no documented evidence to suggest that Orlandin exhibits this
biphasic response to promote plant growth at any concentration.

Given the consistent scientific classification of Orlandin as a plant growth inhibitor, the
development of protocols for its application to improve crop yield and quality would be contrary
to the existing body of research. For researchers, scientists, and drug development
professionals interested in plant growth regulation, the focus regarding Orlandin would be on
its potential as a natural herbicide or growth retardant, rather than a growth promoter.
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Due to the lack of scientific support for Orlandin as a crop enhancer, the requested detailed
application notes, protocols, quantitative data tables, and signaling pathway diagrams cannot
be provided. Any attempt to do so would be speculative and not grounded in factual, verifiable
scientific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

